3-(4-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperazin-1-yl)-5,6,7,8-tetrahydrocinnoline

• IUPAC Name: 3-[4-(1-propan-2-ylimidazol-4-yl)sulfonylpiperazin-1-yl]-5,6,7,8-tetrahydrocinnoline
• InChI: InChI=1S/C18H26N6O2S/c1-14(2)23-12-18(19-13-23)27(25,26)24-9-7-22(8-10-24)17-11-15-5-3-4-6-16(15)20-21-17/h11-14H,3-10H2,1-2H3
• InChI Key: QYHZTMOWZZLLEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(N=C1)S(=O)(=O)N2CCN(CC2)C3=NN=C4CCCCC4=C3
• Molecular Formula: C18H26N6O2S
• Molecular Weight: 390.5 g/mol

Description

3-(4-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperazin-1-yl)-5,6,7,8-tetrahydrocinnoline is a useful research compound. Its molecular formula is C18H26N6O2S and its molecular weight is 390.51. The purity is usually 95%.
BenchChem offers high-quality 3-(4-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperazin-1-yl)-5,6,7,8-tetrahydrocinnoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperazin-1-yl)-5,6,7,8-tetrahydrocinnoline including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Activity

• Synthesis of Bioactive Sulfonamide and Amide Derivatives : Research highlights the synthesis of sulfonamide and amide derivatives containing piperazine rings and imidazo[1,2-b]pyridazine moiety, demonstrating in vitro antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal and antimalarial activities (Bhatt, Kant, & Singh, 2016).

Antiproliferative Activity Against Cancer Cell Lines

• Anticancer Potential of Piperazine Derivatives : A series of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives were synthesized and evaluated for their antiproliferative effect against various human cancer cell lines, identifying compounds with potential anticancer activity (Mallesha et al., 2012).

Design and Synthesis for Neuropharmacological Applications

• GABAA Ligands of Dual Functionality : A series of imidazo[1,5-a]quinoxaline piperazine ureas with varied efficacy from inverse agonists to full agonists was developed, indicating potential for anticonvulsant and possibly anxiolytic activity. This research underlines the importance of piperazine substituents in ensuring significant central nervous system activity, oral bioavailability, and a reasonable half-life in rats (Jacobsen et al., 1999).

Antitubercular Activity

• Synthesis of Benzo[d]Isoxazole Derivatives for Anti-tubercular Activity : Novel 3-(4-(substitutedsulfonyl)piperazin-1-yl)benzo[d]isoxazole analogues were synthesized and evaluated for their in vitro anti-tubercular activity against Mycobacterium tuberculosis, identifying compounds with moderate to very good activity. This research showcases the potential of sulfonamide-based hybrids in addressing tuberculosis (Naidu et al., 2014).

Novel Heterocyclic Synthesis

• Synthesis of Novel Heterocycles via Rh(II)-Catalyzed Decomposition : Research demonstrates the synthesis of novel polycyclic indoline-benzodiazepines and fused indoline-piperazines through original synthetic methodologies, highlighting the versatility of N-sulfonyl-1,2,3-triazoles in generating diverse heterocyclic compounds (Ibanez & José, 2019).